1-(4-Cyano-3-fluorobenzyl)-5-(hydroxymethyl)imidazole

• Molecular Formula: C12H10FN3O
• Molecular Weight: 231.23 g/mol
• IUPAC Name: 2-fluoro-4-[[5-(hydroxymethyl)imidazol-1-yl]methyl]benzonitrile
• InChI: InChI=1S/C12H10FN3O/c13-12-3-9(1-2-10(12)4-14)6-16-8-15-5-11(16)7-17/h1-3,5,8,17H,6-7H2
• InChI Key: DRJLYHCEQLOIOP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1CN2C=NC=C2CO)F)C#N

Description

1-(4-Cyano-3-fluorobenzyl)-5-(hydroxymethyl)imidazole is a useful research compound. Its molecular formula is C12H10FN3O and its molecular weight is 231.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of 1-(4-cyano-3-fluorobenzyl)-5-(acetoxymethyl)imidazole hydrobromide (as described in Example 14, Step C) (31.87 g, 89.77 mmol) in 300 mL of 2:1 THF/water at 0° C. was added lithium hydroxide monohydrate (7.53 g, 179 mmol). After two hours, the reaction was concentrated in vacuo to a 100 mL volume, stored at 0° C. for 30 minutes, then filtered and washed with 700 mL of cold water to provide a brown solid. This material was dried in vacuo over P2O5 to provide the titled product as a pale brown powder which was sufficiently pure for use in the next step without further purification.

Synthesis routes and methods II

Procedure details

To a solution of 5-(acetoxymethyl)-1-(4-cyano-3-fluorobenzyl)imidazole, as described above in Step E, (19.8 g, 72.5 mmol) in 5:1 THF/water (430 mL) at ambient temperature was added lithium hydroxide monohydrate (3.33 g, 79.4 mmol). After 4 hrs, the solution was adjusted to pH 7 with 1.0 N hydrochloric acid and concentrated in vacuo. The residue was concentrated from toluene in vacuo (3×100 mL) to give the titled product as a pale solid.